Cas no 1414870-59-9 (3-Cyclopropyl-2-methoxypyridine)

• Product Name: 3-Cyclopropyl-2-methoxypyridine
• CAS No: 1414870-59-9
• MF: C₉H₁₁NO
• MW: 149.189742326736
• MDL: MFCD22628253
• CID: 4764448
• Update Time: 2026-02-26

3-Cyclopropyl-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropyl-2-methoxypyridine
• Z1430
• 3-Cyclopropyl-2-methoxypyridine

• MDL： MFCD22628253
• Inchi： 1S/C9H11NO/c1-11-9-8(7-4-5-7)3-2-6-10-9/h2-3,6-7H,4-5H2,1H3
• InChI Key： CHSKZCNWABUOPP-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC=CN=1)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 134
• XLogP3: 2.1
• Topological Polar Surface Area: 22.1

Additional information on 3-Cyclopropyl-2-methoxypyridine

Introduction to 3-Cyclopropyl-2-methoxypyridine (CAS No. 1414870-59-9)

3-Cyclopropyl-2-methoxypyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1414870-59-9, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the pyridine family, characterized by a six-membered ring containing one nitrogen atom. The presence of a cyclopropyl group and a methoxy substituent at the 3rd and 2nd positions, respectively, imparts unique electronic and steric properties, making it a valuable scaffold for medicinal chemistry applications.

The structural features of 3-cyclopropyl-2-methoxypyridine contribute to its versatility as a building block in drug discovery. The cyclopropyl group, being a small, rigid three-carbon ring, can influence the conformation and binding affinity of the molecule when incorporated into larger structures. Meanwhile, the methoxy group introduces polarity and hydrogen bonding capabilities, enhancing interactions with biological targets. These characteristics have made this compound a focus of interest for synthesizing novel therapeutic agents.

In recent years, 3-cyclopropyl-2-methoxypyridine has been explored in various pharmacological contexts. One notable area of research involves its role as an intermediate in the synthesis of kinase inhibitors. Kinases are enzymes critical in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. By leveraging the scaffold of 3-cyclopropyl-2-methoxypyridine, researchers have developed compounds that exhibit potent inhibitory activity against specific kinases. For instance, studies have demonstrated its utility in generating inhibitors targeting tyrosine kinases, which play a pivotal role in cancer progression.

Furthermore, the methoxy-substituted pyridine core has been investigated for its potential in antimicrobial applications. The structural motif is found to interact favorably with bacterial enzymes and cellular components, leading to the development of novel antibiotics. Preliminary studies indicate that derivatives of 3-cyclopropyl-2-methoxypyridine show promising activity against resistant bacterial strains, offering a potential solution to the growing problem of antibiotic resistance.

The cyclopropyl group in 3-cyclopropyl-2-methoxypyridine also contributes to its role as a key intermediate in agrochemical research. Pyridine derivatives are widely used in pesticides and herbicides due to their ability to disrupt metabolic pathways in pests. Researchers have utilized this compound to develop novel agrochemicals that are more effective and environmentally friendly. The rigidity provided by the cyclopropyl ring helps stabilize the molecule during chemical reactions, ensuring higher yields and purity in synthetic processes.

From a synthetic chemistry perspective, 3-cyclopropyl-2-methoxypyridine serves as a versatile precursor for constructing more complex molecules. Its reactivity allows for further functionalization at multiple sites, enabling chemists to tailor properties such as solubility, bioavailability, and metabolic stability. This flexibility has been exploited in designing molecules with improved pharmacokinetic profiles, which are essential for successful drug candidates.

The pharmaceutical industry has also shown interest in 3-cyclopropyl-2-methoxypyridine for its potential applications in central nervous system (CNS) drug development. Pyridine derivatives are known to cross the blood-brain barrier effectively, making them suitable for treating neurological disorders. Researchers have synthesized analogs of this compound that exhibit neuroprotective and anti-inflammatory properties. These findings suggest that further exploration of 3-cyclopropyl-2-methoxypyridine could yield breakthroughs in treating conditions such as Alzheimer’s disease and Parkinson’s disease.

In conclusion,3-cyclopropyl-2-methoxypyridine (CAS No. 1414870-59-9) is a multifaceted compound with significant potential across multiple domains of chemical research. Its unique structural features make it an invaluable tool for developing novel pharmaceuticals, agrochemicals, and materials with tailored properties. As research continues to uncover new applications for this compound,3-cyclopropyl-2-methoxypyridine is poised to remain at the forefront of innovation in synthetic chemistry and drug discovery.